![molecular formula C19H17FN4O4S2 B2461943 N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2,4-dimethoxybenzamide CAS No. 392297-81-3](/img/structure/B2461943.png)
N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2,4-dimethoxybenzamide
Description
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C18H14F2N4O2S3 . It has a molecular weight of 452.527 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 452.527 . Other physical and chemical properties such as boiling point, melting point, density, and solubility would need to be determined experimentally or could be found in a comprehensive chemical database.Scientific Research Applications
Synthesis and Structure
The compound is synthesized through the reaction of two precursors: 3-chloro-2-methylphenylthiourea and 4-fluorophenacyl bromide under Hantzsch thiazole synthesis conditions. The resulting compound is N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine . Its structure consists of a thiadiazole ring, a benzamide moiety, and methoxy substituents.
Antibacterial Activity
In vitro studies have evaluated the antibacterial activity of this compound against Staphylococcus aureus and Chromobacterium violaceum. Researchers found that it exhibits antibacterial effects, which could be relevant for developing novel antimicrobial agents .
Thiazole Chemistry and Drug Development
Thiazole scaffolds have played a crucial role in drug discovery. Several drugs derived from thiazoles have been developed, including:
- Bleomycin and Tiazofurin : Antineoplastics. These examples highlight the versatility of thiazole-based compounds in various therapeutic areas .
Nitazoxanide and Chlorine Substitution
Nitazoxanide, an effective antimicrobial drug against H. pylori, demonstrates no cross-resistance to metronidazole. Chlorine substitution in low molecular weight compounds can significantly impact biological activity by altering the electrophilicity of carbon in C-Cl bonds .
TNF-α Inhibitory Activity
Research has explored N-2,4-pyrimidine-N-phenyl-N’-phenyl ureas, some of which exhibit potent inhibitory effects against LPS-activated TNF-α generation. Among these pyrimidine-ureas, analogs bearing N-4-fluorophenyl and N’-substituted groups have shown promise .
Potential Applications
While further research is needed, the compound’s antibacterial properties and structural features make it a candidate for drug development. Potential applications include antimicrobial agents, anti-inflammatory drugs, and treatments for specific diseases .
properties
IUPAC Name |
N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2,4-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN4O4S2/c1-27-13-7-8-14(15(9-13)28-2)17(26)22-18-23-24-19(30-18)29-10-16(25)21-12-5-3-11(20)4-6-12/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCDOPSRQSDGEJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)F)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN4O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2,4-dimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate](/img/structure/B2461866.png)
![N-(1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalen-1-yl)prop-2-enamide](/img/structure/B2461872.png)
![2,4-dichloro-5-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzenesulfonamide](/img/structure/B2461876.png)
